Cas no 2096338-40-6 (3-(4-Methylphenylsulfamoyl)benzeneboronic acid)

• Product Name: 3-(4-Methylphenylsulfamoyl)benzeneboronic acid
• CAS No: 2096338-40-6
• MF: C₁₃H₁₄BNO₄S
• MW: 291.13056230545
• MDL: MFCD20265264
• CID: 4786410
• PubChem ID: 73995795
• Update Time: 2025-05-23

3-(4-Methylphenylsulfamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(N-(p-tolyl)sulfamoyl)phenyl)boronic acid
• 3-(4-Methylphenylsulfamoyl)benzeneboronic acid
• 2096338-40-6
• D94253
• [3-[(4-methylphenyl)sulfamoyl]phenyl]boronic acid
• AS-77505

• MDL： MFCD20265264
• Inchi： 1S/C13H14BNO4S/c1-10-5-7-12(8-6-10)15-20(18,19)13-4-2-3-11(9-13)14(16)17/h2-9,15-17H,1H3
• InChI Key： GRQHTWKGKZUQNA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.0736593g/mol
• Monoisotopic Mass: 291.0736593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(4-Methylphenylsulfamoyl)benzeneboronic acid

Recent Advances in the Study of 3-(4-Methylphenylsulfamoyl)benzeneboronic acid (CAS: 2096338-40-6)

The compound 3-(4-Methylphenylsulfamoyl)benzeneboronic acid (CAS: 2096338-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(4-Methylphenylsulfamoyl)benzeneboronic acid as a versatile building block in the synthesis of novel boronic acid-based therapeutics. Boronic acids are known for their ability to form reversible covalent bonds with diols, making them particularly useful in the development of enzyme inhibitors and targeted drug delivery systems. The incorporation of the 4-methylphenylsulfamoyl moiety in this compound enhances its binding affinity and selectivity towards specific biological targets, as demonstrated in recent in vitro and in vivo studies.

One of the most promising applications of 3-(4-Methylphenylsulfamoyl)benzeneboronic acid is in the field of cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain tyrosine kinases involved in tumor growth and metastasis. The researchers utilized a combination of X-ray crystallography and molecular docking studies to elucidate the binding mechanism of the compound with its target enzymes, providing valuable insights for the design of next-generation kinase inhibitors.

In addition to its anticancer properties, recent research has explored the potential of 3-(4-Methylphenylsulfamoyl)benzeneboronic acid in the treatment of infectious diseases. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a β-lactamase inhibitor, showing synergistic effects when combined with conventional antibiotics against multidrug-resistant bacterial strains. This finding opens new avenues for combating antibiotic resistance, a growing global health concern.

The synthetic accessibility of 3-(4-Methylphenylsulfamoyl)benzeneboronic acid has also been a subject of recent investigation. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-Methylphenylsulfamoyl)benzeneboronic acid. Current research is focusing on improving its pharmacokinetic properties, including solubility and metabolic stability, through structural modifications. Several research groups are actively working on prodrug strategies and formulation approaches to enhance its bioavailability.

In conclusion, 3-(4-Methylphenylsulfamoyl)benzeneboronic acid (CAS: 2096338-40-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. The recent studies discussed in this briefing highlight its potential in oncology and anti-infective therapy, while also pointing to the need for further optimization and preclinical evaluation. As research in this area continues to advance, this compound may serve as a foundation for the development of novel therapeutic agents addressing unmet medical needs.